molecular formula C10H12O2S B8609740 3-(1,3-Benzodioxol-5-yl)propanethiol

3-(1,3-Benzodioxol-5-yl)propanethiol

Cat. No. B8609740
M. Wt: 196.27 g/mol
InChI Key: BZOJLFJTAUQGKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1,3-Benzodioxol-5-yl)propanethiol is a useful research compound. Its molecular formula is C10H12O2S and its molecular weight is 196.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(1,3-Benzodioxol-5-yl)propanethiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1,3-Benzodioxol-5-yl)propanethiol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H12O2S

Molecular Weight

196.27 g/mol

IUPAC Name

3-(1,3-benzodioxol-5-yl)propane-1-thiol

InChI

InChI=1S/C10H12O2S/c13-5-1-2-8-3-4-9-10(6-8)12-7-11-9/h3-4,6,13H,1-2,5,7H2

InChI Key

BZOJLFJTAUQGKX-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)CCCS

Origin of Product

United States

Synthesis routes and methods

Procedure details

25 g of thioacetic acid was added to 53.5 g of safrole in portions, while stirring the mixture at a room temperature or under cooling with ice/water. The reaction was carried out for 30 minutes. A solution of 20 g of sodium hydroxide in a mixture comprising 100 ml of water and 200 ml of ethanol was added to the reaction mixture. The obtained mixture was heated under reflux for 20 minutes, cooled, neutralized with dilute sulfuric acid and extracted with 1 l of benzene. The extract was washed with water and the benzene layer was dried over anhydrous sodium sulfate and purified by silica gel column chromatography (hexane) to obtain 42.8 g of the title compound as a colorless oil.
Quantity
25 g
Type
reactant
Reaction Step One
Name
safrole
Quantity
53.5 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20 g
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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